Cas no 6647-76-3 (Benzenesulfonyl azide,4-bromo-)

• Product Name: Benzenesulfonyl azide,4-bromo-
• CAS No: 6647-76-3
• MF: C₆H₄BrN₃O₂S
• MW: 262.08385848999
• CID: 523187
• PubChem ID: 3403140
• Update Time: 2025-04-19

Benzenesulfonyl azide,4-bromo- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl azide,4-bromo-
• 4-Brom-benzolsulfonsaeure-azid
• 4-Brom-benzolsulfonylazid
• 4-BROMOBENZENESULFONYL AZIDE
• 4-bromobenzesulfonyl azide
• Benzenesulfonyl azide,4-bromo
• para-bromobenzenesulfonyl azide
• p-Brom-benzolsulfonylazid
• p-Bromobenzenesulfonyl azide
• NSC92566
• AKOS009427684
• DTXSID90392163
• 6647-76-3
• 4-Bromobenzene-1-sulfonyl azide
• NCIOpen2_006010
• p-bromo-benzenesulfonyl azide
• NSC-92566
• SCHEMBL1683277

• Inchi： 1S/C6H4BrN3O2S/c7-5-1-3-6(4-2-5)13(11,12)10-9-8/h1-4H
• InChI Key： GXMBSYQFGJYUBQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N=[N+]=[N-])(=O)=O

Computed Properties

• Exact Mass: 260.92100
• Monoisotopic Mass: 260.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 92.27000
• LogP: 2.98166